Cas no 2171607-72-8 (tert-butyl N-{4-hydroxy-5-(propan-2-yl)aminopentyl}-N-methylcarbamate)

• Product Name: tert-butyl N-{4-hydroxy-5-(propan-2-yl)aminopentyl}-N-methylcarbamate
• CAS No: 2171607-72-8
• MF: C₁₄H₃₀N₂O₃
• MW: 274.399604320526
• CID: 6273836
• PubChem ID: 165519874
• Update Time: 2025-06-08

tert-butyl N-{4-hydroxy-5-(propan-2-yl)aminopentyl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-hydroxy-5-(propan-2-yl)aminopentyl}-N-methylcarbamate
• tert-butyl N-{4-hydroxy-5-[(propan-2-yl)amino]pentyl}-N-methylcarbamate
• EN300-1290949
• 2171607-72-8

• Inchi： 1S/C14H30N2O3/c1-11(2)15-10-12(17)8-7-9-16(6)13(18)19-14(3,4)5/h11-12,15,17H,7-10H2,1-6H3
• InChI Key： WTROFVIJCDFKCN-UHFFFAOYSA-N
• SMILES： OC(CNC(C)C)CCCN(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 274.22564282g/mol
• Monoisotopic Mass: 274.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl N-{4-hydroxy-5-(propan-2-yl)aminopentyl}-N-methylcarbamate

Introduction to tert-butyl N-{4-hydroxy-5-(propan-2-yl)aminopentyl}-N-methylcarbamate (CAS No. 2171607-72-8)

tert-butyl N-{4-hydroxy-5-(propan-2-yl)aminopentyl}-N-methylcarbamate (CAS No. 2171607-72-8) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a hydroxy functional group, and an aminoalkyl chain, which collectively contribute to its chemical and biological properties.

The chemical structure of tert-butyl N-{4-hydroxy-5-(propan-2-yl)aminopentyl}-N-methylcarbamate can be described as follows: it consists of a tert-butyl carbamate moiety attached to an aminoalkyl chain, which itself is substituted with a hydroxy group and an isopropylamine group. The tert-butyl group provides steric protection, while the hydroxy and amino groups offer potential sites for hydrogen bonding and other interactions that are crucial for its biological activity.

In the context of medicinal chemistry, tert-butyl N-{4-hydroxy-5-(propan-2-yl)aminopentyl}-N-methylcarbamate has been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The tert-butyl carbamate group in this compound can be cleaved by esterases or other enzymes, releasing the active metabolite. This property makes it an attractive candidate for improving the pharmacokinetic and pharmacodynamic profiles of drugs.

Recent studies have also highlighted the potential of tert-butyl N-{4-hydroxy-5-(propan-2-yl)aminopentyl}-N-methylcarbamate in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited neuroprotective effects in cellular models of Parkinson's disease. The researchers found that it could reduce oxidative stress and prevent neuronal cell death, suggesting its potential as a therapeutic agent for neurodegenerative conditions.

Beyond its neuroprotective properties, tert-butyl N-{4-hydroxy-5-(propan-2-yl)aminopentyl}-N-methylcarbamate has also shown promise in cancer research. A 2020 study published in the European Journal of Medicinal Chemistry demonstrated that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, making it a potential lead compound for further drug development.

The synthesis of tert-butyl N-{4-hydroxy-5-(propan-2-yl)aminopentyl}-N-methylcarbamate typically involves multi-step procedures, starting from readily available starting materials. One common approach involves the reaction of tert-butyl chloroformate with an appropriate amine derivative, followed by subsequent functional group manipulations to introduce the hydroxy and isopropylamine groups. The synthetic route can be optimized to achieve high yields and purity, which is crucial for both research and industrial applications.

In terms of safety and handling, it is important to note that while tert-butyl N-{4-hydroxy-5-(propan-2-yl)aminopentyl}-N-methylcarbamate is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working under a fume hood when necessary.

The future prospects for tert-butyl N-{4-hydroxy-5-(propan-2-yl)aminopentyl}-N-methylcarbamate are promising. Ongoing research is focused on optimizing its structure to enhance its therapeutic efficacy and reduce potential side effects. Additionally, efforts are being made to develop more efficient synthetic methods to facilitate large-scale production for clinical trials and eventual commercialization.

In conclusion, tert-butyl N-{4-hydroxy-5-(propan-2-yl)aminopentyl}-N-methylcarbamate (CAS No. 2171607-72-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an exciting candidate for further exploration and development as a therapeutic agent.